N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine
Overview
Description
N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine, also known as N-methyl-2,3-dihydro-1H-inden-2-amine, is an important organic compound belonging to the class of heterocyclic compounds. It is a colorless, crystalline solid that has been studied for its potential applications in various fields, including pharmacology, medicinal chemistry, and biochemistry. N-methyl-2,3-dihydro-1H-inden-2-amine has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In addition, it has been studied for its potential use in the synthesis of novel drugs and other organic compounds.
Scientific Research Applications
N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine has been studied extensively in the fields of pharmacology, medicinal chemistry, and biochemistry. In pharmacology, it has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and pain. In medicinal chemistry, it has been studied for its potential use in the synthesis of novel drugs and other organic compounds. In biochemistry, it has been studied for its potential role in the regulation of various metabolic processes, such as the metabolism of fatty acids and cholesterol.
Mechanism of Action
The exact mechanism of action of N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine is not fully understood. However, it is believed to act by binding to certain receptors in the body, such as the 5-HT1A receptor, and modulating their activity. This modulation of receptor activity is thought to be responsible for the compound’s various biological effects.
Biochemical and Physiological Effects
N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In addition, it has been found to possess anti-tumor and anti-angiogenic properties. It has also been found to possess neuroprotective and anxiolytic effects, as well as to possess the ability to modulate the activity of certain enzymes, such as cyclooxygenase and lipoxygenase.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine in laboratory experiments include its relatively low cost, its ease of synthesis, and its wide range of biological activities. However, it should be noted that N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine is a relatively new compound, and its effects on humans are not yet fully understood. As such, caution should be used when using this compound in experiments involving humans or animals.
Future Directions
Future research on N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine should focus on further elucidating its mechanism of action and its potential therapeutic applications. In addition, further research should be conducted to explore the compound’s potential use in the synthesis of novel drugs and other organic compounds. Finally, further research should be conducted to explore the compound’s potential use in the treatment of various diseases, including cancer, inflammation, and pain.
Synthesis Methods
N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine can be synthesized through a variety of methods. The most common method involves the reaction of N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine with an alkyl halide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of an amide bond between the two molecules. Other methods of synthesis include the reaction of N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine-dihydro-1H-inden-2-amine with an alkylating agent, such as dimethyl sulfate, or with an oxidizing agent, such as hydrogen peroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine involves the reaction of 2,3-dihydro-1H-inden-2-amine with N-methyl-2-chloroethanamine in the presence of a base to form the desired product.", "Starting Materials": [ "2,3-dihydro-1H-inden-2-amine", "N-methyl-2-chloroethanamine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydro-1H-inden-2-amine in a suitable solvent (e.g. ethanol).", "Step 2: Add N-methyl-2-chloroethanamine to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to initiate the reaction.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Allow the reaction mixture to cool and then filter the solid product.", "Step 6: Wash the solid product with a suitable solvent (e.g. ethanol) and dry under vacuum to obtain the desired product, N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine." ] } | |
CAS RN |
1251027-10-7 |
Product Name |
N-(2-aminoethyl)-N-methyl-2,3-dihydro-1H-inden-2-amine |
Molecular Formula |
C12H18N2 |
Molecular Weight |
190.3 |
Purity |
95 |
Origin of Product |
United States |
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